(4aR,7aS)-1-(pyridin-2-ylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide trihydrochloride

• IUPAC Name: (4aS,7aR)-4-(pyridin-2-ylmethyl)-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazine 6,6-dioxide;trihydrochloride
• InChI: InChI=1S/C12H17N3O2S.3ClH/c16-18(17)8-11-12(9-18)15(6-5-14-11)7-10-3-1-2-4-13-10;;;/h1-4,11-12,14H,5-9H2;3*1H/t11-,12+;;;/m0.../s1
• InChI Key: IBQWXSXQXNHKSO-XRBIFONESA-N
• Canonical SMILES: C1CN(C2CS(=O)(=O)CC2N1)CC3=CC=CC=N3.Cl.Cl.Cl
• Isomeric SMILES: C1CN([C@@H]2CS(=O)(=O)C[C@@H]2N1)CC3=CC=CC=N3.Cl.Cl.Cl
• Molecular Formula: C12H20Cl3N3O2S
• Molecular Weight: 376.7 g/mol

Description

Pyrazine is a class of organic compounds of the heterocyclic series characterized by a ring structure containing four atoms of carbon and two of nitrogen. The pyrazine ring is part of many polycyclic compounds of biological or industrial significance.

Synthesis Analysis

An efficient one-pot, Pd(PPh3)4 catalyzed, water-promoted method for the synthesis of N-(pyridin-2-ylmethyl) biphenyl-4-sulfonamides was developed under microwave irradiation. This methodology is acid-free, has good substrate scope, excellent functional group compatibility, and excellent product yields.

Molecular Structure Analysis

Pyrazine-based materials have been used in high-performance OLEDs. A new tailor-made fluorescent core (pyrido [2,3-b]pyrazine) is designed and synthesized.

Chemical Reactions Analysis

Through systematically fine-tuning the band gap, the versatile pyrido [2,3-b]pyrazine family exhibits a wide range of emissions spanning the entire visible region from blue to red.

Physical And Chemical Properties Analysis

High photoluminescence quantum efficiency (PLQY) and simple molecular structure in a full-color emitting material system are two crucial issues for cost-effective multicolor display applications.

Scientific Research Applications

Design and Synthesis in Chemistry

The compound is utilized in the design and synthesis of pyrazine amide ligands for forming polynuclear transition metal complexes, as demonstrated by (Cockriel et al., 2008). These ligands are synthesized and characterized to assess their ability to form such complexes, indicating a potential application in coordination chemistry and material science.

Heterocyclic Compound Synthesis

The compound plays a role in synthesizing new heterocyclic structures. For example, research by (Savelli & Boido, 1992) involved synthesizing dipyridopyrazines, showcasing the versatility of the compound in forming various tricyclic structures.

Antimicrobial Applications

Some research has explored the antimicrobial activity of related heterocyclic compounds. (El‐Emary et al., 2002) investigated new heterocycles based on pyrazole, which have potential applications in developing antimicrobial agents.

Potential in Cancer Research

Research into pyrazine derivatives has indicated potential applications in cancer treatment. (Temple et al., 1987) synthesized imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which are mitotic inhibitors with antitumor activity, suggesting a possible application in oncology.

Synthesis of Novel Compounds

The compound is integral in synthesizing novel triazole derivatives with potential biological activities, as demonstrated by (Kumar & Mashelkar, 2007). This highlights its role in expanding the range of available biologically active compounds.

Development of Molecular Weaving Techniques

The pyrazine-containing ligands related to this compound are significant in developing molecular weaving techniques with octahedral metal ions, as explored by (Cockriel et al., 2008). This application is crucial in the field of material science and nanochemistry.

Synthesis of Anticancer Agents

The synthesis of potential anticancer agents using this compound is an area of active research. (Temple et al., 1987) highlights its use in creating mitotic inhibitors with significant antitumor activity.

Mechanism of Action

By reasonable choice of donor units, two thermally activated delayed fluorescence (TADF) molecules are obtained and the resulting OLEDs exhibit a yellow emission and an orange emission with high EQEs of up to 20.0% and 15.4%, respectively.